methyl [(4Z)-4-{1-[(2,3-dimethoxyphenyl)amino]ethylidene}-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate

• Molecular Formula: C22H22FN3O5
• Molecular Weight: 427.4 g/mol
• IUPAC Name: methyl 2-[4-[N-(2,3-dimethoxyphenyl)-C-methylcarbonimidoyl]-2-(4-fluorophenyl)-3-oxo-1H-pyrazol-5-yl]acetate
• InChI: InChI=1S/C22H22FN3O5/c1-13(24-16-6-5-7-18(29-2)21(16)31-4)20-17(12-19(27)30-3)25-26(22(20)28)15-10-8-14(23)9-11-15/h5-11,25H,12H2,1-4H3
• InChI Key: FHYBZMTTXUPCAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=C(C(=CC=C1)OC)OC)C2=C(NN(C2=O)C3=CC=C(C=C3)F)CC(=O)OC

Description

Methyl [(4Z)-4-{1-[(2,3-dimethoxyphenyl)amino]ethylidene}-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate is a complex organic compound with a molecular formula of C22H22FN3O5 and a molecular weight of 427.426 Da . This compound features a pyrazole ring, a fluorophenyl group, and a dimethoxyphenyl group, making it an interesting subject for various chemical and biological studies.

Preparation Methods

The synthesis of methyl [(4Z)-4-{1-[(2,3-dimethoxyphenyl)amino]ethylidene}-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate involves multiple steps, typically starting with the preparation of the pyrazole ring. The reaction conditions often include the use of catalysts and specific temperature controls to ensure the correct formation of the compound. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions

Scientific Research Applications

Methyl [(4Z)-4-{1-[(2,3-dimethoxyphenyl)amino]ethylidene}-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the production of various chemical products and materials.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. The pyrazole ring and the fluorophenyl group play crucial roles in these interactions, affecting the compound’s reactivity and binding properties.

Comparison with Similar Compounds

Similar compounds include other pyrazole derivatives and fluorophenyl-containing molecules. Compared to these compounds, methyl [(4Z)-4-{1-[(2,3-dimethoxyphenyl)amino]ethylidene}-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties .